N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C16H20N4O3S2/c21-16(11-1-2-14-15(9-11)19-24-18-14)17-12-3-6-20(7-4-12)13-5-8-25(22,23)10-13/h1-2,9,12-13H,3-8,10H2,(H,17,21)
• InChI Key: SKSBUBOFXHQJDP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC3=NSN=C3C=C2)C4CCS(=O)(=O)C4
• Molecular Formula: C16H20N4O3S2
• Molecular Weight: 380.5 g/mol

Description

N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H20N4O3S2 and its molecular weight is 380.48. The purity is usually 95%.
BenchChem offers high-quality N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interactions and Pharmacophore Models

Research on similar compounds has explored their molecular interactions with specific receptors, such as the CB1 cannabinoid receptor. For instance, studies involving molecular orbital methods and 3D-quantitative structure-activity relationship (QSAR) models have been conducted to understand the binding interactions of antagonists with the CB1 receptor, which could offer insights into the design of receptor-specific drugs or probes (J. Shim et al., 2002).

Synthesis and Anti-arrhythmic Activity

Compounds with piperidine-based structures have been synthesized and evaluated for their anti-arrhythmic activity. The synthesis involves the reaction of specific intermediates to yield derivatives with potential therapeutic applications (H. Abdel‐Aziz et al., 2009). Such methodologies could be relevant for synthesizing and evaluating the bioactivity of "N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide".

Biological Activities and Potential Therapeutic Applications

Several studies have focused on the synthesis of compounds containing thiadiazole, piperidine, and related heterocyclic moieties, evaluating their biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. For example, compounds with thiadiazole and piperidine structures have been assessed for their antimicrobial and anticancer activities, revealing some promising candidates for further drug development (S. Tiwari et al., 2017).